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Compound of Interest

Compound Name: CAY10506

Cat. No.: B052001

Application Notes and Protocols for CAY10506

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10506 is a synthetic, small-molecule agonist of Peroxisome Proliferator-Activated
Receptor gamma (PPARY).[1] It acts as a transcriptional regulator for genes involved in
adipogenesis, lipid metabolism, and inflammation.[2][3][4] With a reported half-maximal
effective concentration (EC50) of 10 uM for the transactivation of human PPARy, CAY10506 is
a valuable tool for studying the physiological and pathophysiological roles of PPARYy activation.
[1] These application notes provide recommended starting concentrations and detailed
protocols for common in vitro assays involving CAY10506.

Data Presentation

The following table summarizes the key quantitative data for CAY10506.
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Parameter Value Reference
Peroxisome Proliferator-

Target Activated Receptor gamma [1]
(PPARY)

Activity Agonist [1]
10 puM (for human PPARy

EC50 [1]

transactivation)
Molecular Formula C20H26N204S3 [1]
Molecular Weight 454.6 g/mol [1]
Solubility DMF: 5 mg/mL, DMSO: 5 o

mg/mL, Ethanol: 3 mg/mL

Signaling Pathway

CAY10506, as a PPARYy agonist, initiates a signaling cascade that modulates gene expression.

Upon binding to PPARY in the cytoplasm, the complex heterodimerizes with the Retinoid X

Receptor (RXR). This heterodimer then translocates to the nucleus and binds to specific DNA

sequences known as Peroxisome Proliferator Response Elements (PPRES) in the promoter

regions of target genes. This binding event recruits co-activator proteins, leading to the

transcription of genes involved in various metabolic and inflammatory processes.
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PPARY Signaling Pathway PPARYy Transactivation Assay Workflow
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MTT Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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